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For Immediate Release

[City, State] – [Date] – A comprehensive technical guide released today offers researchers,

scientists, and drug development professionals an in-depth look at the cognitive domains

assessed by the Cognitive Task Application (COTAPP). This document provides a detailed

analysis of the test's structure, the experimental protocols of its subtests, and the quantitative

data supporting its reliability and validity.

The COTAPP is a computerized assessment designed for children aged 6 to 12, targeting

critical cognitive functions that are foundational to learning and daily life. The test battery is

structured to evaluate a range of cognitive abilities, providing a detailed profile of a child's

cognitive strengths and weaknesses. The primary cognitive domains assessed include

Processing Speed, Attention, Executive Control, Working Memory, and Learning Speed.

Core Cognitive Domains Assessed by COTAPP
The COTAPP test is designed to measure a variety of cognitive skills through a series of

engaging, game-like tasks. The core domains evaluated are:
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Processing Speed: The ability to quickly and accurately process simple cognitive information.

Attention: The capacity to selectively concentrate on a task while ignoring distracting stimuli.

Executive Control: Higher-order cognitive processes that facilitate goal-directed behavior,

including inhibition and cognitive flexibility.

(Working) Memory: The ability to hold and manipulate information in mind for a short period.

Learning Speed: The rate at which an individual acquires new information or skills.

Behavior during the task: Observational metrics of a child's approach to the tasks, including

response patterns and need for coaching.[1]

These domains are assessed through seven distinct blocks, each targeting specific cognitive

functions. The entire test can be completed in approximately 35 to 40 minutes.[1]

Experimental Protocols
The COTAPP consists of seven sequential blocks, each with a specific experimental protocol

designed to elicit and measure a particular cognitive function.

Block 1: Simple Processing Speed This block measures baseline processing speed. The child

is presented with a stimulus (the character "Cotapp") in the center of the screen and is

instructed to press a designated "yes" button as quickly as possible. This single-choice reaction

time task minimizes demands on more complex cognitive functions.

Block 2: Complex Processing Speed In this block, two different stimuli are presented

sequentially (the character "Cotapp" and a friend). The child must press the "yes" button for

"Cotapp" and a "no" button for the friend. This two-choice reaction time task assesses the

ability to make simple decisions quickly.

Block 3: Reinforcement Sensitivity This task is similar to Block 2, but with the addition of a

reward system. Correct and fast responses are rewarded with points and positive feedback.

This block measures the influence of reinforcement on performance, providing insights into

motivation and learning.
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Block 4: Inhibition This block is designed to measure response inhibition. The stimuli from

Block 2 are now presented on either the left or right side of the screen, creating a stimulus-

response compatibility or incompatibility. The child must inhibit the prepotent response to press

the button on the same side as the stimulus and instead follow the rule learned in Block 2.

Block 5: (Working) Memory This block assesses working memory using an n-back task. The

child is shown a sequence of images and must indicate if the current image is the same as the

one presented 'n' trials before. The value of 'n' increases as the child successfully completes

the trials, thus increasing the cognitive load.

Block 6: Delay Discounting This task measures the ability to delay gratification. The child is

given a choice between a smaller, immediate reward and a larger, delayed reward. This

provides an indication of impulsivity and the ability to tolerate waiting for a more significant

outcome.

Block 7: Attention (Sustained and Selective) The final block is a sustained attention task. The

child is required to respond to a target stimulus that appears infrequently among a series of

non-target stimuli over an extended period. This measures the ability to maintain focus and

vigilance.

Quantitative Data Summary
The psychometric properties of the COTAPP have been established through validation studies

involving a large normative sample of 1,032 children, a clinical group of 79 children with ADHD,

and a test-retest sample of 127 children.[2] The test generates 22 basic and 46 specialized

outcome parameters.[1][2]

Reliability

Reliability refers to the consistency of a measure. The COTAPP demonstrates good to

excellent reliability across its various parameters.
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Reliability Type Cognitive Domain Parameter
Reliability
Coefficient

Split-Half Processing Speed Reaction Time Good

Attention Omission Errors Good

Executive Control Inhibition Errors Good

(Working) Memory N-Back Accuracy Good

Test-Retest Processing Speed Reaction Time Moderate to Good

Attention Omission Errors Moderate to Good

Executive Control Inhibition Errors Moderate to Good

(Working) Memory N-Back Accuracy Moderate to Good

Note: Specific correlation coefficients are reported in the official COTAPP manual and

supplementary validation documents.

Validity

Validity indicates the extent to which a test measures what it claims to measure. The COTAPP
has demonstrated strong validity through its correlation with other established measures of

cognitive function, academic performance, and its ability to differentiate between typically

developing children and those with developmental disorders like ADHD.[2]
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Validity Type Comparison Measure Key Findings

Convergent Intelligence Tests (IQ)

Moderate positive correlations

with various IQ subtests,

indicating that while related,

COTAPP measures distinct

cognitive processes.

Concurrent Academic Performance

Significant correlations

between COTAPP scores and

school grades in various

subjects.

Discriminant ADHD Diagnosis

Children with ADHD show

significantly different

performance on measures of

attention, inhibition, and

processing speed variability

compared to typically

developing children.

Visualizing the COTAPP Framework
The following diagrams illustrate the logical structure of the COTAPP test and the interrelation

of the assessed cognitive domains.
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Figure 1: Sequential flow of the seven blocks in the COTAPP test.
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Interconnected Cognitive Domains Assessed by COTAPP
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Figure 2: Relational map of the primary cognitive domains measured.

This technical guide underscores the utility of the COTAPP as a robust instrument for the

detailed assessment of cognitive functions in children. Its standardized, computerized format,

combined with strong psychometric properties, makes it a valuable tool for research and clinical

applications, particularly in the context of drug development and the evaluation of interventions

targeting cognitive enhancement.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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